2-amino-N,N-dibenzylacetamide

• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• IUPAC Name: 2-amino-N,N-dibenzylacetamide
• InChI: InChI=1S/C16H18N2O/c17-11-16(19)18(12-14-7-3-1-4-8-14)13-15-9-5-2-6-10-15/h1-10H,11-13,17H2
• InChI Key: NOTNDAULKMSUSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)CN

Description

2-amino-N,N-dibenzylacetamide is an organic compound that belongs to the class of amides It is characterized by the presence of an amino group attached to an acetamide backbone, with two benzyl groups attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N,N-dibenzylacetamide can be achieved through several methods. Another method involves the palladium-catalyzed amidation of arylglyoxylates with N,N-dialkylamides in the presence of halopyridines .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-amino-N,N-dibenzylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of different substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amides or other derivatives.

Scientific Research Applications

2-amino-N,N-dibenzylacetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-amino-N,N-dibenzylacetamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

2-amino-N,N-dibenzylacetamide can be compared with other similar compounds, such as:

N,N-dibenzylacetamide: Lacks the amino group, which may result in different chemical and biological properties.

2-amino-N,N-dimethylacetamide: Contains dimethyl groups instead of benzyl groups, leading to variations in reactivity and applications.

N,N-dibenzylglycinamide: Similar structure but with a glycine backbone, which may affect its biological activity and chemical behavior.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.